Calcium sulfite
Overview
Description
Calcium sulfite, or calcium sulphite, is a chemical compound, the calcium salt of sulfite with the formula CaSO3·x(H2O). Two crystalline forms are known, the hemihydrate and the tetrahydrate, respectively CaSO3·½(H2O) and CaSO3·4(H2O). All forms are white solids . It is most notable as the product of flue-gas desulfurization .
Synthesis Analysis
Calcium sulfite is produced on a large scale by flue gas desulfurization (FGD). When coal or other fossil fuel is burned, the byproduct is known as flue gas. Flue gas often contains SO2, whose emission is often regulated to prevent acid rain. Sulfur dioxide is scrubbed before the remaining gases are emitted through the chimney stack . An economical way of scrubbing SO2 from flue gases is by treating the effluent with Ca(OH)2 hydrated lime or CaCO3 limestone . The reactions are as follows:Molecular Structure Analysis
The molecular formula of Calcium sulfite is CaO3S . The average mass is 120.141 Da and the monoisotopic mass is 119.919403 Da .Chemical Reactions Analysis
Calcium sulfite can react with sulfur dioxide and calcium carbonate or calcium hydroxide in a double replacement reaction . It can also decompose to produce SO2 gas . In the presence of traces of heavy metals, calcium sulfite becomes phosphorescent .Physical And Chemical Properties Analysis
Calcium sulfite is a white solid with a molar mass of 120.17 g/mol. It has a melting point of 600 °C and a solubility in water of 4.3 mg/100 mL at 18 °C .Scientific Research Applications
Water Treatment and Remediation
Calcium sulfite is used in water treatment and remediation . It plays a crucial role in the removal of contaminants and impurities from water, making it safe for consumption and use.
Food Preservation
As a preservative, calcium sulfite helps to extend the shelf life of various food products by inhibiting the growth of bacteria and other microorganisms .
Wood Pulp Production
In the production of wood pulp, calcium sulfite is used in the sulfite process. This is an alternative to the Kraft process that uses hydroxides and sulfides instead of sulfites. However, it has been largely replaced by magnesium and sodium sulfites and bisulfites .
Enhancing As(III) Oxidation in Water
Calcium sulfite solids activated by iron have shown great potential for enhancing As(III) oxidation in water . This process can lead to the rapid removal of As(III), which is beneficial for the treatment of arsenic-containing water.
Calcium Sulfate Crystallization and Transformation
Calcium sulfite plays a significant role in the calcium sulfate crystal system, which consists of three hydrates: gypsum (CaSO₄·2H₂O), bassanite (CaSO₄·0.5H₂O), and anhydrite (CaSO₄) . The synthesis of anhydrite via conventional aqueous methods requires elevated temperatures, but the use of calcium sulfite can facilitate this process at room temperature .
Resource Utilization
Calcium sulfite waste has been directly employed as a sulfite donor to assess the oxidation capability of the Fe(III)–sulfite system . This research and development of new utilization methods of calcium sulfite waste can lead to more sustainable practices.
Mechanism of Action
Target of Action
Calcium sulfite, or calcium sulphite, is a chemical compound, the calcium salt of sulfite with the formula CaSO3·x(H2O) . It is most notable as the product of flue-gas desulfurization . The primary targets of calcium sulfite are sulfur dioxide (SO2) emissions from burning fossil fuels .
Mode of Action
Calcium sulfite interacts with its targets through a process known as flue-gas desulfurization . When coal or other fossil fuel is burned, the byproduct is known as flue gas, which often contains SO2 . To prevent acid rain, SO2 emissions are often regulated . Sulfur dioxide is scrubbed before the remaining gases are emitted through the chimney stack . An economical way of scrubbing SO2 from flue gases is by treating the effluent with Ca(OH)2 hydrated lime or CaCO3 limestone . The idealized reactions are as follows :
Biochemical Pathways
The biochemical pathways affected by calcium sulfite primarily involve the transformation of sulfur dioxide into calcium sulfite and subsequently into gypsum . The resulting calcium sulfite oxidizes in air to give gypsum: CaSO3 + 1⁄2 O2 → CaSO4 . The gypsum, if sufficiently pure, is marketable as a building material .
Pharmacokinetics
It’s important to note that calcium sulfite’s solubility in water is 43 mg/100 mL at 18 °C , which could influence its bioavailability in aquatic environments.
Result of Action
The primary result of calcium sulfite’s action is the reduction of sulfur dioxide emissions, thereby preventing acid rain . Additionally, the process produces gypsum, a material that can be used in construction .
Action Environment
The action of calcium sulfite is heavily influenced by environmental factors. For instance, the presence of oxygen in the environment allows calcium sulfite to oxidize and form gypsum . The temperature and the presence of water also play crucial roles in the solubility and reactivity of calcium sulfite .
Safety and Hazards
Calcium sulfite should be handled with care. Avoid breathing mist, gas, or vapors. Avoid contact with skin and eyes. Use personal protective equipment and wear chemical impermeable gloves. Ensure adequate ventilation. Remove all sources of ignition. Evacuate personnel to safe areas. Keep people away from and upwind of spill/leak .
Future Directions
Calcium sulfite is used in the production of wood pulp through the sulfite process, as an alternative to the Kraft process that uses hydroxides and sulfides instead of sulfites . It is also used as a soil conditioner . The potential oxidative ability of calcium sulfite towards heavy metals or organic pollutants in soil-containing transition metals has been reported . This finding may have promising implications in developing a new cost-effective technology for the treatment of arsenic-containing water using desulfurized gypsum .
properties
IUPAC Name |
calcium;sulfite | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/Ca.H2O3S/c;1-4(2)3/h;(H2,1,2,3)/q+2;/p-2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GBAOBIBJACZTNA-UHFFFAOYSA-L | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
[O-]S(=O)[O-].[Ca+2] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
CaSO3, CaO3S | |
Record name | calcium sulfite | |
Source | Wikipedia | |
URL | https://en.wikipedia.org/wiki/Calcium_sulfite | |
Description | Chemical information link to Wikipedia. | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10883104 | |
Record name | Calcium sulfite | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10883104 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
120.14 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
Dry Powder; Water or Solvent Wet Solid, White crystals or white crystalline powder, Dihydrate: White solid; [Hawley] | |
Record name | Sulfurous acid, calcium salt (1:1) | |
Source | EPA Chemicals under the TSCA | |
URL | https://www.epa.gov/chemicals-under-tsca | |
Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
Record name | CALCIUM SULPHITE | |
Source | EU Food Improvement Agents | |
URL | https://eur-lex.europa.eu/legal-content/EN/ALL/?uri=CELEX%3A32012R0231 | |
Description | Commission Regulation (EU) No 231/2012 of 9 March 2012 laying down specifications for food additives listed in Annexes II and III to Regulation (EC) No 1333/2008 of the European Parliament and of the Council Text with EEA relevance | |
Record name | Calcium sulfite | |
Source | Haz-Map, Information on Hazardous Chemicals and Occupational Diseases | |
URL | https://haz-map.com/Agents/9049 | |
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Product Name |
Calcium sulfite | |
CAS RN |
10257-55-3 | |
Record name | Calcium sulfite | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0010257553 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Sulfurous acid, calcium salt (1:1) | |
Source | EPA Chemicals under the TSCA | |
URL | https://www.epa.gov/chemicals-under-tsca | |
Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
Record name | Calcium sulfite | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10883104 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | Calcium sulphite | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.030.529 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
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Record name | CALCIUM SULFITE | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/7078964UQP | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
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Q & A
Q1: What is the primary industrial application of calcium sulfite?
A1: Calcium sulfite is widely used in flue gas desulfurization (FGD) systems to remove sulfur dioxide (SO₂) from flue gases produced by coal-fired power plants. [, , ]
Q2: How does calcium sulfite interact with sulfur dioxide in FGD systems?
A2: In FGD systems, calcium sulfite reacts with SO₂ in a slurry, forming calcium sulfite hemihydrate (CaSO₃•1/2H₂O). This reaction helps scrub SO₂ from the flue gas, reducing sulfur emissions. [, , ]
Q3: What factors influence the dissolution rate of calcium sulfite in FGD systems?
A3: The dissolution rate of calcium sulfite, a crucial factor in SO₂ absorption and limestone utilization, is influenced by pH, temperature, dissolved calcium and sulfite concentrations, and the presence of other ions like magnesium and sulfate. [, ]
Q4: How does the oxidation of calcium sulfite impact its use in building materials?
A5: The oxidation of calcium sulfite to calcium sulfate (gypsum) is a critical factor in its application in building materials. Slow or incomplete oxidation can negatively affect the quality of products like autoclaved bricks, highlighting the importance of controlling the oxidation process. [, ]
Q5: Can calcium sulfite from FGD systems be used directly as a substitute for natural gypsum?
A6: While calcium sulfite can be oxidized to gypsum, the presence of impurities like iron oxides, silica, and various metal salts can hinder its direct use as a substitute for natural gypsum in some applications. Purification techniques, such as froth flotation, are being explored to address this challenge. [, , ]
Q6: What is the role of manganese ions in the oxidation of calcium sulfite?
A7: Manganese ions act as a catalyst, significantly enhancing the oxidation rate of calcium sulfite to calcium sulfate. This catalytic effect is important for efficient gypsum production in FGD systems. [, , ]
Q7: How does the crystal structure of calcium sulfite hemihydrate impact its properties?
A8: Calcium sulfite hemihydrate typically forms platelet-shaped crystals. Understanding the crystal growth and agglomeration of these platelets is crucial, as it affects the settling and dewatering properties of the sludge produced in FGD systems. [, ]
Q8: Can the crystal morphology of calcium sulfite be modified?
A9: Yes, the addition of organic acids, particularly carboxylic acids, can modify the crystal habit of calcium sulfite, leading to the formation of larger, thicker, and more easily dewatered crystals. []
Q9: What are the environmental concerns related to the disposal of calcium sulfite?
A10: Improper disposal of calcium sulfite, particularly from FGD systems, can lead to environmental problems. The release of SO₂ due to the decomposition of calcium sulfite in acidic soil conditions is a significant concern. [, ]
Q10: What is the impact of soil pH on the oxidation of calcium sulfite?
A11: The oxidation rate of calcium sulfite increases significantly with decreasing soil pH. This highlights the importance of carefully considering the application rate and soil pH when using calcium sulfite-containing materials as soil amendments. []
Q11: How does the thermal stability of calcium sulfite impact its utilization?
A12: The thermal stability of calcium sulfite is a crucial factor in its utilization, particularly in building materials. Research shows that calcium sulfite loses crystal water below 450°C and fully converts to calcium sulfate at higher temperatures in the presence of oxygen. Understanding these thermal transformations is essential for optimizing its use in various applications. []
Q12: What are the challenges associated with accurately determining calcium sulfite content in high-alkaline FGD ash?
A14: The high alkalinity of FGD ash can interfere with the iodometric determination of calcium sulfite. Pre-treatment with iodine followed by acidification with phosphoric acid within a specific pH range is crucial for accurate analysis. []
Q13: What is the role of calcium sulfite in the sugar industry?
A15: Calcium sulfite is utilized in the sugar industry for juice clarification. It adsorbs colloidal substances, amino acids, and phenolic pigments, enhancing the purity of the sugar syrup. [, ]
Q14: How does the adsorption of non-sugar substances on calcium sulfite correlate with its zeta potential?
A16: Research suggests a positive correlation between the adsorption capacity of calcium sulfite for non-sugar substances and its zeta potential. As the adsorption of these substances increases, the zeta potential also rises, indicating changes in the surface charge of calcium sulfite. []
Q15: Has calcium sulfite been explored for acid rock drainage (ARD) inhibition?
A17: Yes, calcium sulfite has shown potential for inhibiting ARD, a significant environmental issue in mining. Its ability to act as a redox buffer and oxygen scavenger contributes to its effectiveness in mitigating ARD. []
Q16: What research infrastructure and resources are important for studying calcium sulfite?
A18: Research on calcium sulfite requires a combination of experimental and computational tools. Techniques like X-ray diffraction, infrared spectroscopy, and thermal analysis are essential for characterizing its structural and thermal properties. Computational modeling can further enhance the understanding of its reactivity, dissolution kinetics, and interactions with other substances. [, , ]
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